2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(4-bromothiophen-2-yl)methanone

• IUPAC Name: (4-bromothiophen-2-yl)-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• InChI: InChI=1S/C10H10BrNOS2/c11-6-1-9(15-4-6)10(13)12-3-8-2-7(12)5-14-8/h1,4,7-8H,2-3,5H2
• InChI Key: FMEXPNAQJCSYJJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CS2)C(=O)C3=CC(=CS3)Br
• Molecular Formula: C10H10BrNOS2
• Molecular Weight: 304.2 g/mol

Description

2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(4-bromothiophen-2-yl)methanone, also known as BAT, is a chemical compound that belongs to the class of bicyclic compounds. BAT has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.2.1]heptan-5-yl(4-bromothiophen-2-yl)methanone.

Scientific Research Applications

Synthesis and Characterization

Research in this field often focuses on the synthesis and characterization of bicyclic compounds, including azabicyclo[2.2.1]heptane derivatives. For example, studies have developed methods for the stereoselective synthesis of bicyclic tetrahydrofuran-fused β-lactams and their conversion into methyl cis-3-aminotetrahydrofuran-2-carboxylates, offering pathways for drug design and synthesis of novel compounds with potentially useful biological activities (Mollet et al., 2012).

Pharmaceutical Applications

The structural motifs present in compounds like 2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(4-bromothiophen-2-yl)methanone are often explored for their pharmaceutical applications. For instance, CP-45,899, a β-lactamase inhibitor with a related structure, extends the antibacterial spectrum of β-lactams, highlighting the potential of these compounds in combating antibiotic-resistant bacteria (English et al., 1978).

Advanced Building Blocks for Drug Discovery

Compounds with bicyclic structures serve as advanced building blocks for drug discovery, enabling the synthesis of conformationally restricted analogues of existing drugs or the exploration of novel therapeutic agents. For example, the photochemical synthesis of 2-Azabicyclo[3.2.0]heptanes has been demonstrated as an effective strategy for creating advanced building blocks for drug discovery, including the synthesis of proline analogues with potential biological activities (Druzhenko et al., 2018).

Potential for Novel Syntheses

Research into bicyclic structures like the one often reveals new synthetic pathways for creating structurally complex and functionally diverse molecules. For instance, novel syntheses of 2-Thia-5-azabicyclo[2.2.1]heptan-3-one derivatives from trans-4-hydroxy-L-proline have been reported, showcasing the versatility of these compounds in organic synthesis (Yuan Zhe-dong, 2013).